Cas no 1426958-33-9 (4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1426958-33-9
• MF: C₇H₈BrF₃N₂
• MW: 257.051031112671
• CID: 3041955
• Update Time: 2023-11-20

4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-isopropyl-3-(trifluoromethyl)pyrazole
• 4-bromo-1-propan-2-yl-3-(trifluoromethyl)pyrazole
• BHC95833
• V3214
• 4-Bromo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole
• 4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C7H8BrF3N2/c1-4(2)13-3-5(8)6(12-13)7(9,10)11/h3-4H,1-2H3
• InChI Key： YMAUWASQWVXKPE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides